Cas no 57693-35-3 (2,2'-Methylenebis-(4-chloro-6-methyl-phenol))

• Product Name: 2,2'-Methylenebis-(4-chloro-6-methyl-phenol)
• CAS No: 57693-35-3
• MF: C₁₅H₁₄Cl₂O₂
• MW: 297.176462650299
• CID: 383092
• PubChem ID: 253827
• Update Time: 2025-04-19

2,2'-Methylenebis-(4-chloro-6-methyl-phenol) Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(5-chloro-2-hydroxy-3-methylphenyl)methyl]-6-methylphenol
• 2,2'-methanediylbis(4-chloro-6-methylphenol)
• 4,4'-Dichlor-6,6'-dimethyl-2,2'-methandiyl-di-phenol
• 4,4'-dichloro-6,6'-dimethyl-2,2'-methanediyl-di-phenol
• 5,5'-Dichlor-2,2'-dihydroxy-3,3'-dimethyl-diphenylmethan
• AC1L5OY8
• AC1Q3LQG
• AG-J-61368
• AR-1D1748
• Bis-(5-chlor-2-hydroxy-3-methyl-phenyl)-methan
• CTK5A7290
• NSC77122
• SureCN67802
• 2,2'-Methylenebis-(4-chloro-6-methyl-phenol)
• DTXSID30291681
• Phenol, 4-chloro-2-[(5-chloro-2-hydroxy-3-methylphenyl)methyl]-6-methyl-
• BDBM420281
• SCHEMBL67802
• PLYLXUREZURVOA-UHFFFAOYSA-N
• NSC-77122
• HL-1
• 57693-35-3
• AKOS024332413
• Phenol, 2,2'-methylenebis[4-chloro-6-methyl-
• 2,2'-Methylenebis(4-chloro-6-methylphenol)

• Inchi： 1S/C15H14Cl2O2/c1-8-3-12(16)6-10(14(8)18)5-11-7-13(17)4-9(2)15(11)19/h3-4,6-7,18-19H,5H2,1-2H3
• InChI Key： PLYLXUREZURVOA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)CC1C=C(C=C(C)C=1O)Cl)O

Computed Properties

• Exact Mass: 296.03722
• Monoisotopic Mass: 296.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 4.61220